Cas no 1219734-04-9 ((1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid)

• Product Name: (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid
• CAS No: 1219734-04-9
• MF: C₉H₁₁F₃O₂
• MW: 208.177653551102
• CID: 5548451
• Update Time: 2025-10-24

(1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-2,2-Dimethyl-3-[(1Z)-3,3,3-trifluoro-1-propen-1-yl]cyclopropanecarboxylic Acid
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-[(1Z)-3,3,3-trifluoro-1-propen-1-yl]-, (1R,3S)-
• (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid

• Inchi： 1S/C9H11F3O2/c1-8(2)5(6(8)7(13)14)3-4-9(10,11)12/h3-6H,1-2H3,(H,13,14)/b4-3-/t5-,6-/m0/s1
• InChI Key： NEWUEEGNRXFZAP-CREQNIJZSA-N
• SMILES： [C@@H]1(C(O)=O)[C@H](/C=C\C(F)(F)F)C1(C)C

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 252.7±40.0 °C(Predicted)
• pka: 4.47±0.42(Predicted)

(1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-trifluoro-1-propen-1-ylcyclopropanecarboxylic Acid

Chemical Compound CAS No. 1219734-04-9: (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-Trifluoro-1-Propen-1-Ylcyclopropanecarboxylic Acid

The compound with CAS No. 1219734-04-9, named (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-Trifluoro-1-propen-1-Ylcyclopropanecarboxylic Acid, is a highly specialized organic compound with a complex structure. This compound belongs to the class of cyclopropane carboxylic acids and features a unique combination of stereochemistry and fluorinated substituents. The molecule's structure includes a cyclopropane ring substituted with a carboxylic acid group and a trifluoropropenyl group in a specific stereochemical configuration. This makes it an interesting subject for research in various fields such as drug discovery, materials science, and agrochemicals.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry due to their unique physical and chemical properties. The presence of the trifluoropropenyl group adds further complexity to the molecule's structure and enhances its reactivity. This compound has been explored for its potential applications in antibiotic development, where its ability to inhibit bacterial growth has shown promising results. Additionally, the stereochemistry of the molecule plays a crucial role in determining its biological activity. The (1R,3S) configuration has been found to exhibit higher efficacy compared to other stereoisomers.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic reactions such as ring-opening polymerization and fluorination techniques. Researchers have recently developed more efficient methods to synthesize this compound with higher yields and better stereochemical control. These advancements have made it possible to scale up production for preclinical studies.

The compound's stability under various conditions has also been a topic of interest. Studies have shown that the trifluoropropenyl group contributes significantly to the molecule's stability against thermal degradation. This property makes it suitable for applications in high-performance materials where thermal resistance is critical.

Furthermore, the environmental impact of this compound has been assessed in recent studies. Its biodegradation profile indicates that it can be broken down by microbial action under specific conditions. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable use.

In conclusion, (1R,3S)-2,2-Dimethyl-3-(1Z)-3,3,3-Trifluoro-1-propen-1-Ylcyclopropanecarboxylic Acid (CAS No. 1219734-04-9) is a versatile compound with significant potential in multiple industries. Its unique structure and properties make it an intriguing subject for ongoing research and development efforts.